Cas no 2172024-58-5 (bicyclo3.2.0hept-3-ene-6-thiol)

• Product Name: bicyclo3.2.0hept-3-ene-6-thiol
• CAS No: 2172024-58-5
• MF: C₇H₁₀S
• MW: 126.219300746918
• CID: 6395045
• PubChem ID: 165508601
• Update Time: 2025-05-23

bicyclo3.2.0hept-3-ene-6-thiol Chemical and Physical Properties

Names and Identifiers

• bicyclo3.2.0hept-3-ene-6-thiol
• EN300-1288337
• bicyclo[3.2.0]hept-3-ene-6-thiol
• 2172024-58-5

• Inchi： 1S/C7H10S/c8-7-4-5-2-1-3-6(5)7/h1,3,5-8H,2,4H2
• InChI Key： LUOZXFWBVSDYBL-UHFFFAOYSA-N
• SMILES： SC1CC2CC=CC21

Computed Properties

• Exact Mass: 126.05032149g/mol
• Monoisotopic Mass: 126.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 1Ų

Additional information on bicyclo3.2.0hept-3-ene-6-thiol

Comprehensive Overview of bicyclo[3.2.0]hept-3-ene-6-thiol (CAS No. 2172024-58-5): Properties, Applications, and Innovations

The compound bicyclo[3.2.0]hept-3-ene-6-thiol (CAS No. 2172024-58-5) is a bicyclic organic molecule featuring a unique thiol functional group. Its structural complexity and reactivity make it a subject of interest in synthetic chemistry, fragrance development, and material science. The CAS number 2172024-58-5 serves as a critical identifier for researchers seeking precise chemical data, while the systematic name bicyclo[3.2.0]hept-3-ene-6-thiol highlights its fused ring system and sulfur-containing moiety.

In recent years, the demand for sustainable fragrance ingredients and bioactive intermediates has surged, aligning with global trends toward green chemistry. Bicyclo[3.2.0]hept-3-ene-6-thiol has garnered attention for its potential role in eco-friendly perfumery, where its sulfur notes could replace traditional animal-derived musks. Computational studies also suggest its utility in molecular docking experiments, particularly in designing enzyme inhibitors due to its rigid scaffold.

The synthesis of CAS 2172024-58-5 often involves catalytic ring-closing metathesis, a technique popularized by Nobel Prize-winning research. This method aligns with industrial priorities for atom-economical processes, a frequent search query among pharmaceutical chemists. Analytical characterization via GC-MS and NMR spectroscopy confirms its purity, addressing another common concern in chemical quality control forums.

Beyond laboratory applications, bicyclo[3.2.0]hept-3-ene-6-thiol derivatives show promise in advanced material synthesis. Its strained ring system participates in click chemistry reactions, a trending topic in polymer science communities. Patent literature reveals its incorporation into self-healing elastomers, responding to the growing market for smart materials.

From a regulatory perspective, CAS 2172024-58-5 complies with major chemical inventories like TSCA and REACH, making it accessible for global supply chains. Safety data sheets emphasize standard organic compound handling protocols, reflecting workplace safety trends in laboratory risk management discussions. Its low environmental persistence further enhances its appeal for green manufacturing initiatives.

Ongoing research explores the chiral resolution of bicyclo[3.2.0]hept-3-ene-6-thiol enantiomers, addressing pharmaceutical industry demands for stereoselective synthesis. Quantum chemistry calculations predict distinct olfactory properties for each enantiomer, a hot topic in flavor and fragrance research. These developments position the compound at the intersection of computational chemistry and sensory science.

In analytical markets, CAS 2172024-58-5 serves as a high-purity reference standard for method validation, particularly in sulfur speciation analysis. Laboratories performing petroleum characterization or food aroma profiling frequently inquire about its commercial availability, reflecting its niche but growing applications.